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Compound of Interest

Compound Name: Aklomide

Cat. No.: B1666742 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a framework for the statistical analysis and data presentation

of efficacy trials for the anticoccidial drug Aklomide. The protocols outlined are based on

established methodologies for evaluating anticoccidial agents in poultry.

Data Presentation
Quantitative data from Aklomide efficacy trials should be summarized in clear, structured

tables to facilitate comparison between treatment groups. Below are template tables populated

with representative data derived from historical performance indices of Aklomide-containing

products such as Novastat.

Table 1: Efficacy of Aklomide against Eimeria tenella Challenge in Broiler Chickens (Battery

Trial)
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Treatmen
t Group

No. of
Birds

Mortality
Rate (%)

Average
Body
Weight
Gain (g)

Feed
Conversi
on Ratio
(FCR)

Average
Lesion
Score

Oocysts
Per Gram
(OPG) of
Feces

Non-

infected,

Non-

medicated

20 0 550 1.50 0.0 0

Infected,

Non-

medicated

20 25 350 2.10 3.5 5.0 x 10^5

Aklomide

(100 ppm)
20 5 520 1.60 1.0 1.2 x 10^4

Aklomide

(150 ppm)
20 0 540 1.55 0.5 5.0 x 10^3

Positive

Control

(e.g.,

Salinomyci

n)

20 5 530 1.58 0.8 8.0 x 10^3

Table 2: Performance Index Calculation based on the Morehouse-Baron Method

The Performance Index (PI) provides a composite score of the anticoccidial efficacy. It is

calculated as follows:

PI = (% Survival of Medicated-Infected + % Relative Weight Gain) x 10

% Relative Weight Gain = (Avg. Weight Gain of Medicated-Infected / Avg. Weight Gain of Non-

medicated, Non-infected) x 100
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Treatment
Group

% Survival
Average
Weight Gain
(g)

% Relative
Weight Gain

Performance
Index

Infected, Non-

medicated
75 350 63.6 1386

Aklomide (100

ppm)
95 520 94.5 1895

Aklomide (150

ppm)
100 540 98.2 1982

Positive Control 95 530 96.4 1914

Experimental Protocols
Detailed methodologies are crucial for the reproducibility of efficacy trials.

Protocol 1: Battery Cage Efficacy Trial
This protocol is designed to evaluate the efficacy of Aklomide against a specific Eimeria

species under controlled laboratory conditions.

1. Animal Husbandry:

Species: Broiler chickens (Gallus gallus domesticus), 1-day-old chicks.
Housing: Raised in wire-floored battery cages to prevent reinfection from litter.
Feed and Water: Provide ad libitum access to a standard broiler starter feed (medicated or
non-medicated as per experimental design) and clean water.
Acclimation: Allow a 7-day acclimation period before the start of the experiment.

2. Experimental Design:

Groups:
Group 1: Non-infected, Non-medicated Control
Group 2: Infected, Non-medicated Control
Group 3: Infected, Aklomide (low dose)
Group 4: Infected, Aklomide (high dose)
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Group 5: Infected, Positive Control (an approved anticoccidial drug)
Randomization: Randomly assign chicks to treatment groups (n=20 per group).

3. Infection:

Isolate: Use a recent field isolate of the target Eimeria species (e.g., E. tenella).
Inoculum Preparation: Prepare a suspension of sporulated oocysts in a sterile saline
solution.
Infection Procedure: At 14 days of age, orally inoculate each chick (except Group 1) with a
predetermined dose of sporulated oocysts (e.g., 1 x 10^5 oocysts per bird).

4. Data Collection:

Mortality: Record daily mortality.
Body Weight: Measure individual body weights at the start of the trial (Day 0) and at
termination (e.g., Day 7 post-infection).
Feed Consumption: Measure feed intake per cage to calculate the Feed Conversion Ratio
(FCR).
Lesion Scoring: At Day 7 post-infection, euthanize a subset of birds from each group and
score intestinal lesions based on the Johnson and Reid method.[1]
Oocyst Counts: Collect fecal samples from each cage at specified intervals to determine the
number of oocysts per gram (OPG) using a McMaster chamber.

5. Statistical Analysis:

Analyze data using appropriate statistical methods (e.g., ANOVA, t-tests) to determine
significant differences between treatment groups.

Protocol 2: Lesion Scoring (Johnson and Reid Method)
Lesion scoring is a critical component of assessing anticoccidial efficacy.[1]

1. Procedure:

Humanely euthanize the bird.
Expose the gastrointestinal tract and examine the relevant sections for lesions characteristic
of the Eimeria species used for infection.
Assign a score from 0 to 4 based on the severity of the lesions, where:
0: No visible lesions.
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1: Few scattered lesions.
2: More numerous but not coalescent lesions.
3: Lesions are coalescent, with thickening of the intestinal wall.
4: Severe lesions with significant hemorrhage and necrosis.
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Caption: Generalized mechanism of Aklomide action on the Eimeria life cycle.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1666742?utm_src=pdf-body-img
https://www.benchchem.com/product/b1666742?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Treatment Groups

Day 1: Chick Acclimation

Day 7: Randomization into Treatment Groups

Day 7-21: Administration of Medicated Feed

Day 14: Oral Inoculation with Eimeria Oocysts

Day 14-21: Daily Monitoring
(Mortality, Morbidity)

Day 21: Trial Termination

Post-Termination: Data Analysis
(Weight Gain, FCR, Lesion Scores, OPG)

Final Report Generation

Control Aklomide Low Dose Aklomide High Dose Positive Control

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1666742?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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trial-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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